Cas no 57081-00-2 (Ethyl 4-Hydroxy-2-methylbenzoate)

• Product Name: Ethyl 4-Hydroxy-2-methylbenzoate
• CAS No: 57081-00-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 346536
• PubChem ID: 13356900
• Update Time: 2025-04-19

Ethyl 4-Hydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-2-methyl-, ethyl ester
• Ethyl 4-Hydroxy-2-Methyl benzoate
• SCHEMBL1656743
• Ethyl 4-hydroxy-2-methyl-benzoate
• DTXSID60538117
• CS-0189049
• BCP24577
• BS-50875
• AKOS022640500
• ethyl 4-hydroxy-2-methylbenzoate
• ethyl4-hydroxy-2-methylbenzoate
• 57081-00-2
• 4-hydroxy-2-methyl-benzoic acid ethyl ester
• MFCD12025348
• E85355
• KPFPCGFKQNSWSQ-UHFFFAOYSA-N
• DB-187426
• Ethyl 4-Hydroxy-2-methylbenzoate

• MDL： MFCD12025348
• Inchi： 1S/C10H12O3/c1-3-13-10(12)9-5-4-8(11)6-7(9)2/h4-6,11H,3H2,1-2H3
• InChI Key： KPFPCGFKQNSWSQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1C)O)=O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98-99 ºC
• Boiling Point: 290.0±20.0 ºC (760 Torr),
• Flash Point: 122.2±14.5 ºC,
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters